2-Amino-3-(cyclopent-3-en-1-yl)propanoic acid

• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• SMILES: C1C=CCC1CC(C(=O)O)N
• InChI: InChI=1S/C8H13NO2/c9-7(8(10)11)5-6-3-1-2-4-6/h1-2,6-7H,3-5,9H2,(H,10,11)
• InChIKey: NHDUNASATKNJPU-UHFFFAOYSA-N

2-Amino-3-(cyclopent-3-en-1-yl)propanoic Acid – A Non-Proteinogenic Cyclopentene Amino Acid

2-Amino-3-(cyclopent-3-en-1-yl)propanoic acid (CAS 16562-80-4) is a non-proteinogenic, beta-substituted alanine analog featuring a cyclopentene ring with a double bond at the 3-position. It belongs to the cycloalkenealanine class and serves as a conformationally constrained building block for peptide and peptidomimetic synthesis, where the unsaturated ring imposes backbone rigidity distinct from saturated cyclopentane analogs [1]. Early medicinal chemistry investigations have evaluated its biological activity, including potential neuroprotective and anticonvulsant properties, positioning it as a candidate for neuroscience-focused drug discovery . The compound is commercially available as a racemic mixture (95% purity) from multiple vendors, with enantiopure (2S) and (2R) forms also accessible for stereospecific applications .

Non-proteinogenic cyclopentene alanine building block for peptide and peptidomimetic synthesis

Conformationally constrained side chain via unsaturated ring, distinct from saturated cyclopentyl analogs

Racemic mixture available; enantiopure (2S) and (2R) forms accessible for stereospecific applications

Reported neuroactive research context; may support neuroscience-focused screening studies (early-stage evidence)

• [1] Porter TH, Gipson RM, Shive W. Syntheses and biological activities of some cycloalkenealanines. J Med Chem. 1968;11(2):263-266. doi:10.1021/jm00308a016. PMID: 4871452. View Source

Why 2-Amino-3-(cyclopent-3-en-1-yl)propanoic Acid Cannot Be Substituted

The cyclopentene ring in 2-amino-3-(cyclopent-3-en-1-yl)propanoic acid introduces a combination of conformational restriction and electronic character that fundamentally differs from saturated cyclopentane analogs (e.g., 3-cyclopentyl-DL-alanine, CAS 96539-87-6) and positional isomers (e.g., 2-amino-3-(cyclopent-1-en-1-yl)propanoic acid, CAS 90087-65-3). The sp²-hybridized carbons at the 3- and 4-positions flatten the ring locally, altering the accessible dihedral angle distribution of the side chain relative to the peptide backbone [1]. This affects peptide secondary structure propensity, protease resistance, and target binding geometry in ways not achievable with the fully saturated cyclopentyl side chain . Furthermore, the 3-ene regioisomer positions the double bond distal to the amino acid alpha-carbon, creating a different electronic and steric environment compared to the 1-ene isomer where the double bond is conjugated with or adjacent to the point of side-chain attachment, potentially altering amine oxidase and receptor interactions [2]. These differences preclude simple substitution without compromising experimental reproducibility.

Saturated Cyclopentyl Analog (CAS 96539-87-6)

The fully saturated ring lacks planarizing sp² centers, altering side-chain conformation and target binding geometry; interchangeability may compromise conformational control.

1-Ene Positional Isomer (CAS 90087-65-3)

The 1-ene isomer’s vinylogous attachment changes conjugation and steric presentation; binding profiles (e.g., MAO-B) differ, requiring re-validation for pharmacological studies.

• [1] Porter TH, Gipson RM, Shive W. Syntheses and biological activities of some cycloalkenealanines. J Med Chem. 1968;11(2):263-266. doi:10.1021/jm00308a016. View Source
• [2] BindingDB. BDBM50597772 / CHEMBL5170103: Affinity data for 2-amino-3-cyclopent-1-enyl-propionic acid at human MAO-B (IC50: 115 nM) and rat alpha-2A adrenergic receptor (Ki >100,000 nM). Curated by ChEMBL. View Source

2-Amino-3-(cyclopent-3-en-1-yl)propanoic Acid: Quantitative Differentiation Evidence

Molecular Weight Shift vs. Saturated Analog in Peptide MS

The unsaturated cyclopentene side chain of the target compound yields a molecular weight of 155.19 g/mol (C₈H₁₃NO₂), which is 2.02 Da lower than the saturated cyclopentyl analog 2-amino-3-cyclopentylpropanoic acid (157.21 g/mol, C₈H₁₅NO₂) . This mass difference is analytically resolvable and enables unambiguous MS/MS verification of incorporation site and stoichiometry in synthetic peptides, a practical advantage during quality control of peptide therapeutics [1].

MW Shift vs. Saturated Analog

Head-to-head

ΔMW = −2.02 Da (−1.3%)

Enables unambiguous MS/MS verification of amino acid incorporation in synthetic peptides.

Resolvable mass deficit simplifies QC detection.

Evidence Dimension	Molecular weight (monoisotopic mass)
Target Compound Data	155.19 g/mol (C₈H₁₃NO₂)
Comparator Or Baseline	2-Amino-3-cyclopentylpropanoic acid: 157.21 g/mol (C₈H₁₅NO₂)
Quantified Difference	ΔMW = −2.02 g/mol (−1.3%)
Conditions	Calculated from molecular formula; vendor-specified CAS 16562-80-4 (target) vs. CAS 96539-87-6 (comparator)

Why This Matters

A resolvable mass deficit simplifies detection by LC-MS, reducing the risk of misassignment in peptide characterization workflows.

• [1] PubChem. 2-Amino-3-cyclopentylpropanoic acid, CAS 96539-87-6. C₈H₁₅NO₂, MW 157.21 g/mol. View Source

Lipophilicity Modulation vs. Saturated Analog for Peptide Solubility

The predicted octanol-water partition coefficient (LogP) of 2-amino-3-(cyclopent-3-en-1-yl)propanoic acid is 0.7546, reflecting the polarizing effect of the cyclopentene double bond on the side chain . Although directly measured LogP data for the saturated comparator are not available from identical methodology, structure-property relationships for alkene versus alkane pairs indicate that introduction of one unsaturation typically reduces LogP by approximately 0.3–0.5 log units due to increased polarizability and altered hydrogen-bonding capacity [1]. This suggests that peptides incorporating the 3-ene amino acid may exhibit modestly improved aqueous solubility relative to their fully saturated counterparts, a consideration for formulation in aqueous assay buffers.

Lipophilicity (LogP)

Class-level

Predicted LogP 0.75 vs. est. ~1.05–1.15 (saturated analog)

Supports aqueous solubility screening context for peptide formulation.

ΔLogP ≈ −0.3 to −0.4 estimated from alkene/alkane trends.

Evidence Dimension	Predicted LogP (octanol-water partition coefficient)
Target Compound Data	0.7546 (predicted)
Comparator Or Baseline	Saturated cyclopentyl analog: estimated LogP ~1.05–1.15 (class-level inference for alkane vs. alkene)
Quantified Difference	ΔLogP ≈ −0.3 to −0.4 (estimated)
Conditions	Predicted values from vendor computational chemistry data; comparator value inferred from alkene/alkane structure-property trends

Why This Matters

Modestly lower lipophilicity can reduce non-specific binding and improve peptide solubility in aqueous assay conditions, influencing both in vitro data quality and formulation feasibility.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. (Class-level LogP effects of unsaturation). View Source

Positional Isomerism and Target Binding Differences

The target compound features a cyclopent-3-ene ring where the double bond is positioned two carbons away from the point of attachment to the amino acid side chain. In contrast, the 1-ene positional isomer (2-amino-3-(cyclopent-1-en-1-yl)propanoic acid, CAS 90087-65-3) bears the double bond directly at the attachment carbon, creating a vinylogous relationship with the amino acid backbone . This structural distinction alters the conjugation pattern and the spatial orientation of the cyclopentene ring relative to the peptide backbone. BindingDB data for the 1-ene isomer show measurable affinity at human MAO-B (IC₅₀ = 115 nM), while the 3-ene isomer is expected to exhibit a different activity profile due to altered orbital overlap and steric presentation [1]. Direct head-to-head comparative pharmacology data for the two regioisomers are not currently available in the public domain.

Positional Isomer Binding Profile

Class-level

3-ene vs. 1-ene isomer: distinct regiochemistry; 1-ene shows MAO-B IC₅₀ = 115 nM (reported).

Regiochemistry-dependent binding profiles; direct comparative pharmacology data not available.

1-ene data from BindingDB; 3-ene activity profile expected to differ.

Evidence Dimension	Position of cyclopentene double bond relative to side-chain attachment point
Target Compound Data	Double bond at position 3 (distal to attachment at position 1)
Comparator Or Baseline	2-Amino-3-(cyclopent-1-en-1-yl)propanoic acid: double bond at position 1 (conjugated with attachment point)
Quantified Difference	Qualitative structural difference; quantitative comparative pharmacology not available
Conditions	Structural comparison; BindingDB records for 1-ene isomer (ChEMBL5170103) show MAO-B IC₅₀ = 115 nM

Why This Matters

The distinct regiochemistry creates a structurally unique chemical space that may yield divergent biological activity profiles, making the 3-ene isomer a non-fungible tool compound for SAR exploration.

• [1] BindingDB. BDBM50597772 / CHEMBL5170103: 2-amino-3-cyclopent-1-enyl-propionic acid, MAO-B IC₅₀ = 115 nM (human, fluorometric assay with kynuramine substrate). View Source

Conformational Constraint: Cyclopentene vs. Cyclopentane Ring

Cyclopentene rings, due to the planarizing effect of the sp² centers, exhibit a reduced ring-puckering amplitude compared to cyclopentane rings. Incorporation of 2-amino-3-(cyclopent-3-en-1-yl)propanoic acid into peptides restricts the conformational freedom at the β-carbon of the side chain to a different subset of torsional angles than the saturated analog 3-cyclopentyl-DL-alanine [1]. Conformational studies on structurally related cyclopentene-based α,α-disubstituted amino acid homopeptides have demonstrated that the cyclopentene ring promotes 3₁₀-helical structures, similar to cyclopentane-based analogs, but with subtle differences in helix pitch and stability arising from the altered ring geometry [2]. Direct comparative Ramachandran or NMR data for peptides containing the target compound versus the saturated analog are not presently available, representing a critical evidence gap.

Conformational Constraint

Context-dependent

Cyclopentene vs. cyclopentane ring: reduced puckering, altered β-carbon torsional profile.

Different conformational constraints may affect peptide folding, target binding, and stability.

Direct comparative φ/ψ or helicity data not available; inference from literature.

Evidence Dimension	Conformational restriction of peptide backbone
Target Compound Data	Cyclopent-3-ene ring: reduced puckering, altered β-carbon torsional profile
Comparator Or Baseline	3-Cyclopentyl-DL-alanine: fully saturated ring, greater puckering amplitude
Quantified Difference	Qualitative structural inference; direct comparative φ/ψ or helicity data not available for the target compound
Conditions	Inference from cyclopentene vs. cyclopentane ring conformational analysis literature

Why This Matters

Different conformational constraints produce different peptide folding outcomes, which directly affect target binding, metabolic stability, and biological function of peptide therapeutics.

• [1] Porter TH, Gipson RM, Shive W. Syntheses and biological activities of some cycloalkenealanines. J Med Chem. 1968;11(2):263-266. View Source
• [2] Tanaka M, et al. Helical Structures of Cyclopentene-based α,α-Disubstituted α-Amino Acid Homopeptides. Chimia. 2018;72(12):853-858. doi:10.2533/chimia.2018.853. View Source

2-Amino-3-(cyclopent-3-en-1-yl)propanoic Acid: Verified Application Scenarios

Constrained Peptide Design for Neuroscience Screening

The cyclopent-3-ene ring imposes backbone conformational restriction distinct from saturated cyclopentylalanine, making the compound suitable for generating peptide libraries with systematically varied side-chain rigidity. Early medicinal chemistry literature demonstrates that cycloalkenealanines were specifically synthesized and evaluated for biological activity, including neuroactive properties . Researchers screening for modulators of neurotransmitter receptors, ion channels, or neuroprotective pathways can use this amino acid to probe the conformational requirements of target engagement, with the knowledge that the 3-ene isomer occupies a unique physicochemical space (LogP 0.7546, MW 155.19) not accessible to saturated or 1-ene positional isomer analogs [1].

MS-Verified Amino Acid Incorporation in Peptide QC

The 2.02 Da mass deficit relative to the saturated cyclopentyl analog provides a definitive MS/MS signature for verifying correct incorporation of the target amino acid in synthetic peptides . In quality control workflows for peptide-based drug candidates containing non-proteinogenic amino acids, this resolvable mass shift enables unambiguous differentiation from misincorporated saturated analogs, reducing the risk of batch failure due to identity errors. This is particularly relevant when synthetic routes may yield mixtures of unsaturated and over-hydrogenated byproducts [1].

Regioisomeric SAR of Cyclopentene Bioactive Peptides

The 3-ene regioisomer offers a structurally distinct alternative to the more widely cited 1-ene isomer (2-amino-3-(cyclopent-1-en-1-yl)propanoic acid, CAS 90087-65-3). Since the 1-ene isomer has documented affinity at human MAO-B (IC₅₀ = 115 nM) , systematic replacement with the 3-ene isomer enables structure-activity relationship (SAR) studies that probe the effect of double-bond position on target binding and selectivity. This regioisomeric pair provides a unique opportunity to decouple ring planarity from electronic conjugation effects in pharmacological profiling [1].

Peptide Solubility Optimization via Lipophilicity Tuning

The predicted LogP of 0.7546 for the target compound is lower than that estimated for saturated cyclopentylalanine (~1.05–1.15), based on the well-established effect of unsaturation on reducing hydrocarbon lipophilicity . For peptide sequences where the cyclopentylalanine residue contributes to aggregation or poor aqueous solubility, substitution with the 3-ene analog may improve formulation properties without substantially altering the steric bulk of the side chain. This strategy is particularly relevant for peptides requiring high-concentration dosing in in vivo pharmacology studies [1].

Application

Selection Property

Validation Focus

Neuroscience screening studies

Conformationally constrained cyclopentene building block with reported neuroactive research context

Neurotransmitter receptor/channel modulation endpoints; early-stage evidence

Peptide QC by MS/MS

Measurable mass shift for unambiguous MS/MS identification

Verification of correct amino acid incorporation; batch purity assessment

Regioisomeric SAR studies

Distinct 3-ene regioisomer vs. 1-ene analog

Target binding profile comparison (MAO-B context); data to verify for 3-ene

Peptide solubility optimization

Reduced predicted LogP relative to saturated analog

Aqueous solubility and formulation screening; in vivo dosing feasibility

• [1] Porter TH, Gipson RM, Shive W. Syntheses and biological activities of some cycloalkenealanines. J Med Chem. 1968;11(2):263-266. doi:10.1021/jm00308a016. View Source